Cas no 186405-37-8 (2-(4-Trifluoromethylbenzenesulfonyl)acetonitrile)

• Product Name: 2-(4-Trifluoromethylbenzenesulfonyl)acetonitrile
• CAS No: 186405-37-8
• MF: C₉H₆F₃NO₂S
• MW: 249.209651470184
• MDL: MFCD08741474
• CID: 92233
• PubChem ID: 22000588
• Update Time: 2025-04-18

2-(4-Trifluoromethylbenzenesulfonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (4-TRIFLUOROMETHYLBENZENESULFONYL)ACETONITRILE
• 2-(4-TRIFLUOROMETHYLBENZENESULPHONYL)ACETONITRILE
• [4-(TRIFLUOROMETHYL)PHENYLSULFONYL]ACETONITRILE
• 2-[4-(trifluoromethyl)phenyl]sulfonylacetonitrile
• (4-trifluoromethylbenzenesulfonyl)-acetonitrile
• 2-(3,4-DIMETHOXYPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBOXYLIC ACID
• 2-(4-trifluoromethylphenylsulfonyl)acetonitrile
• 4-trifluoromethylphenylsulfonylacetonitrile
• Acetonitrile,2-[[4-(trifluoromethyl)phenyl]sulfonyl]
• Acetonitrile,[[4-(trifluoromethyl)phenyl]sulfonyl]- (9CI)
• [[4-(Trifluoromethyl)phenyl]sulfonyl]acetonitrile
• MFCD08741474
• 2-[4-(TRIFLUOROMETHYL)BENZENESULFONYL]ACETONITRILE
• DTXSID30621383
• 2-(4-Trifluoromethylbenzenesulfonyl)acetonitrile
• AKOS005256343
• [4-(Trifluoromethyl)benzene-1-sulfonyl]acetonitrile
• SCHEMBL7967599
• 186405-37-8
• 2-((4-(Trifluoromethyl)phenyl)sulfonyl)acetonitrile
• 5-methylisoxazole-4-sulfonylchloride
• CS-0318384
• MS-20128
• BBL101014
• {[4-(trifluoromethyl)phenyl]sulfonyl}acetonitrile
• STL554808

• MDL： MFCD08741474
• Inchi： 1S/C9H6F3NO2S/c10-9(11,12)7-1-3-8(4-2-7)16(14,15)6-5-13/h1-4H,6H2
• InChI Key： AGVHYIFQWMKQLX-UHFFFAOYSA-N
• SMILES： S(CC#N)(C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 249.00700
• Monoisotopic Mass: 249.00713409g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.427
• Melting Point: 142-145°C
• Boiling Point: 381.9°C at 760 mmHg
• Flash Point: 184.8°C
• Refractive Index: 1.481
• PSA: 66.31000
• LogP: 3.08348

2-(4-Trifluoromethylbenzenesulfonyl)acetonitrile Security Information

• Hazardous Material transportation number：UN3439
• Safety Term：6.1
• Packing Group：III
• Packing Group：III
• Hazard Level：6.1
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes